Cas no 1428551-28-3 (9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole)

• Product Name: 9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole
• CAS No: 1428551-28-3
• MF: C₂₄H₁₆BrN
• MW: 398.294545173645
• MDL: MFCD28138081
• CID: 2083521
• PubChem ID: 354333013
• Update Time: 2025-05-24

9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-([1,1'-biphenyl]-3-yl)-3-broMo-9H-carbazole
• 9-(3-Biphenylyl)-3-bromocarbazole
• 9-[1,1-biphenyl]-3-yl-3-bromo-9H-Carbazole
• AK402374
• 3-bromo-9-(3-phenylphenyl)carbazole
• 3-romo-9-([1,1'-iphenyl]-3-l)carbazole
• 9H-arbazole, 9-1,1\\'-iphenyl]-3-l-3-romo-
• 9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole

• MDL： MFCD28138081
• Inchi： 1S/C24H16BrN/c25-19-13-14-24-22(16-19)21-11-4-5-12-23(21)26(24)20-10-6-9-18(15-20)17-7-2-1-3-8-17/h1-16H
• InChI Key： NSRPRPVECXNOLB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=C1)C1C=CC=CC=1N2C1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 397.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 473
• Topological Polar Surface Area: 4.9

Experimental Properties

• Melting Point: 108.0 to 112.0 deg-C
• PSA: 4.93000
• LogP: 7.21320

9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole

Introduction to 9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole (CAS No. 1428551-28-3)

9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole (CAS No. 1428551-28-3) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a carbazole moiety with a biphenyl and bromine substituent. The carbazole core is a well-known heterocyclic aromatic compound with a wide range of applications, particularly in the development of organic light-emitting diodes (OLEDs), organic photovoltaics, and pharmaceuticals.

The bromine substituent in 9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole plays a crucial role in modulating the electronic properties of the molecule. Bromine is an electron-withdrawing group that can influence the HOMO-LUMO gap, thereby affecting the compound's optical and electronic behavior. This makes 9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole an attractive candidate for various advanced materials and devices.

In the context of pharmaceutical research, 9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole has been explored for its potential therapeutic applications. Recent studies have shown that carbazoles and their derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The brominated derivative, in particular, has been investigated for its enhanced bioavailability and metabolic stability compared to non-brominated analogs.

One notable application of 9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole is in the development of organic light-emitting diodes (OLEDs). OLEDs are a promising technology for next-generation displays and lighting due to their high efficiency, low power consumption, and flexibility. The carbazole moiety in this compound serves as an excellent hole transport material, while the bromine substituent can be used to fine-tune the energy levels and improve device performance. Recent advancements in OLED technology have demonstrated that compounds like 9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole can significantly enhance the efficiency and stability of OLED devices.

In addition to its applications in OLEDs, 9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole has also been studied for its potential use in organic photovoltaics (OPVs). OPVs are a type of solar cell that converts light into electricity using organic materials. The unique electronic properties of carbazoles make them suitable for use as donor materials in OPV devices. The bromine substituent can further optimize the energy levels and charge transport properties of the material, leading to improved photovoltaic performance.

The synthesis of 9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole typically involves multi-step reactions starting from readily available starting materials. One common approach is to first synthesize the carbazole core through a condensation reaction between indole and aldehyde derivatives. Subsequent bromination reactions can then be carried out to introduce the bromine substituent at the desired position. The synthetic route can be optimized to achieve high yields and purity levels, making this compound accessible for various research and industrial applications.

Recent research has also focused on the environmental impact of compounds like 9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole. As sustainable chemistry becomes increasingly important, there is a growing interest in developing environmentally friendly synthesis methods and evaluating the biodegradability and toxicity of these compounds. Studies have shown that careful design and selection of synthetic routes can minimize environmental impact while maintaining the desired functional properties.

In conclusion, 9-(1,1'-Biphenyl-3-yl)-3-bromo-9H-carbazole (CAS No. 1428551-28-3) is a multifaceted compound with significant potential in various fields such as organic electronics and pharmaceuticals. Its unique molecular structure and electronic properties make it an attractive candidate for advanced materials and devices. Ongoing research continues to explore new applications and optimize its synthesis methods, contributing to its growing importance in both academic and industrial settings.